Cas no 62511-97-1 (N-methylpyridoxine)

• Product Name: N-methylpyridoxine
• CAS No: 62511-97-1
• MF: C₉H₁₄ClNO₃
• MW: 219.665361881256
• CID: 956771
• PubChem ID: 6454415
• Update Time: 2025-04-19

N-methylpyridoxine Chemical and Physical Properties

Names and Identifiers

• N-methylpyridoxine
• 4,5-bis(hydroxymethyl)-1,2-dimethylpyridin-1-ium-3-ol,chloride
• Pyridinium, 3-hydroxy-4,5-bis(hydroxymethyl)-1,2-dimethyl-, chloride
• 4,5-bis(hydroxymethyl)-1,2-dimethylpyridin-1-ium-3-ol;chloride
• 62511-97-1

• Inchi： 1S/C9H13NO3.ClH/c1-6-9(13)8(5-12)7(4-11)3-10(6)2;/h3,11-12H,4-5H2,1-2H3;1H
• InChI Key： STIQRXXTOUJHOU-UHFFFAOYSA-N
• SMILES： [Cl-].OC1C(C)=[N+](C)C=C(CO)C=1CO

Computed Properties

• Exact Mass: 204.9567
• Monoisotopic Mass: 219.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 63.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxines